Cas no 114394-01-3 (2(3H)-Naphthalenone,6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-,(4R,4aS,6R)-)

• Product Name: 2(3H)-Naphthalenone,6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-,(4R,4aS,6R)-
• CAS No: 114394-01-3
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 163788
• PubChem ID: 3082691
• Update Time: 2025-04-19

2(3H)-Naphthalenone,6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-,(4R,4aS,6R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Naphthalenone,6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-,(4R,4aS,6R)-
• (4R,4aS)-6-[(2R)-1,2-dihydroxypropan-2-yl]-4,4a-dimethyl-3,4,5,6,7,8-hexahydronaphthalen-2-one
• 2(3H)-Naphthalenone,6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-...
• urodiolenone
• (4R-(4alpha,4aalpha,6beta(*)))-6-(1,2-Dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone
• (4R,4aS)-6-[(1R)-1,2-dihydroxy-1-methylethyl]-4,4a-dimethy
• 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R-(4alpha,4aalpha,6beta(*)))-
• 6-(1,2-Dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone (4R-(4alpha,4aalpha,6beta(*)))-
• 114394-01-3
• CHEBI:174343
• DTXSID20921344
• 6-(1,2-Dihydroxypropan-2-yl)-4,4a-dimethyl-4,4a,5,6,7,8-hexahydronaphthalen-2(3H)-one

• Inchi： 1S/C15H24O3/c1-10-6-13(17)7-11-4-5-12(8-14(10,11)2)15(3,18)9-16/h7,10,12,16,18H,4-6,8-9H2,1-3H3/t10-,12?,14+,15+/m1/s1
• InChI Key： DJPISZPEZJGKKI-NLNMXKJXSA-N
• SMILES： O[C@@](C)(CO)C1CCC2=CC(C[C@@H](C)[C@]2(C)C1)=O

Computed Properties

• Exact Mass: 252.172545
• Monoisotopic Mass: 252.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.11
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 223.8°C
• Refractive Index: 1.534

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids